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Compound of Interest

Compound Name: 2,5-Dichlorobenzaldehyde

Cat. No.: B1346813

An In-depth Technical Guide to 2,5-Dichlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dichlorobenzaldehyde is a chlorinated aromatic aldehyde that serves as a crucial
intermediate in the synthesis of a wide array of chemical compounds.[1] Its disubstituted phenyl
ring and reactive aldehyde group make it a versatile building block in the pharmaceutical,
agrochemical, and specialty chemical industries.[1] This document provides a comprehensive
overview of its chemical and physical properties, synthesis, and applications, with a focus on its
relevance to research and development.

Chemical and Physical Properties

2,5-Dichlorobenzaldehyde is typically an off-white to yellow crystalline powder.[1][2] It is
soluble in organic solvents such as ethanol and ether, but has limited solubility in water.[3]
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Identifier

Value

CAS Number

6361-23-5[4]

Molecular Formula

C7H4CI20[3]

Molecular Weight 175.01 g/mol [4][5]

nehi INChl=1S/C7H4CI20/c8-6-1-2-7(9)5(3-6)4-
10/h1-4H[4]

InChIKey BUXHYMZMVMNDMG-UHFFFAOY SA-N[6][4]

SMILES O=Cclcc(ClyceclClI[2][6]

Synonyms Benzaldehyde, 2,5-dichloro-[3]

Physical Properties

Property Value

Appearance Off-white to yellow crystal powder[1]

Melting Point 54-58 °C[7]

Boiling Point 231-233 °C[7]

Flash Point 110 °C (closed cup)[4]

Purity Typically >296%[4]
Synthesis

A common laboratory-scale synthesis of 2,5-Dichlorobenzaldehyde involves the oxidation of
2,5-dichlorobenzyl alcohol.

Experimental Protocol: Oxidation of 2,5-Dichlorobenzyl
Alcohol

This protocol describes the synthesis of 2,5-dichlorobenzaldehyde from 2,5-
dichlorobenzenemethanol using cobalt ferrite (CoFe204) magnetic nanoparticles as a catalyst
and Oxone as the oxidizing agent.
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Materials:

2,5-dichlorobenzenemethanol (1 mmol)

Water (1 mL)

CoFe204 magnetic nanoparticles (11.8 mg, 5 mol%)
Oxone (potassium peroxymonosulfate) (0.6 mmol)
Dichloromethane

Anhydrous magnesium sulfate

Silica gel for column chromatography

Ethyl acetate and cyclohexane for thin-layer chromatography (TLC)

Procedure:

To a round-bottom flask, add 2,5-dichlorobenzenemethanol (1 mmol), water (1 mL), and
CoFe204 magnetic nanoparticles (11.8 mg, 5 mol%).[8]

Stir the reaction mixture for 2 minutes.[8]
Add Oxone (0.6 mmol) in three portions.[8]
Stir the reaction mixture at room temperature.[3]

Monitor the progress of the reaction using thin-layer chromatography (TLC) with an eluent of
ethyl acetate-cyclohexane (2:10, v/v).[8]

Upon completion of the reaction, extract the product with dichloromethane.[8]
Remove the solvent by distillation under reduced pressure to obtain the crude product.[8]

Purify the crude product using silica gel column chromatography to yield pure 2,5-
dichlorobenzaldehyde.[8][9]
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e Dry the organic phase with anhydrous magnesium sulfate.[8]
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Caption: Workflow for the synthesis of 2,5-Dichlorobenzaldehyde.

Reactivity and Applications

The chemical reactivity of 2,5-Dichlorobenzaldehyde is dominated by the aldehyde functional
group and influenced by the two chlorine atoms on the aromatic ring. It readily undergoes
nucleophilic addition and substitution reactions.[1] A key reaction is its oxidation to the
corresponding carboxylic acid.[3]

This versatile intermediate is widely used in:

o Pharmaceutical Synthesis: It is a key starting material for various active pharmaceutical
ingredients (APIs), including anti-inflammatory, analgesic, antibacterial, antifungal, and
anticancer drugs, as well as agents for the central nervous system. It is also used as a
building block for the synthesis of the anticancer drug etoposide.[3]

e Agrochemicals: It is employed in the manufacturing of insecticides, herbicides, and
fungicides.[6]

» Dyes and Pigments: The compound serves as a raw material for the preparation of certain
azo dyes and organic pigments.[6]

» Material Science: It has applications in the development of specialty polymers and liquid
crystal monomers for displays.

o Research: It has been investigated as a potential optical probe for detecting
methyltransferase activity and for its role in inhibiting cancer cell proliferation by binding to
survivin.[3]
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Caption: Role as a versatile chemical intermediate.

Safety and Handling

2,5-Dichlorobenzaldehyde is considered a hazardous substance. It can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[6][4] Some classifications also
indicate that it can cause severe skin burns and eye damage.[5]

Hazard Statements:

e H315: Causes skin irritation[6][4]

e H319: Causes serious eye irritation[6][4]

o H335: May cause respiratory irritation[6][4]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][4]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][4]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[6][4]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][4]

It is essential to handle this chemical in a well-ventilated area, preferably under a chemical
fume hood, while wearing appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[10] Store in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemimpex.com [chemimpex.com]

e 2.2,5-Dichlorobenzaldehyde | CymitQuimica [cymitquimica.com]

e 3. CAS 6361-23-5: 2,5-Dichlorobenzaldehyde | CymitQuimica [cymitquimica.com]
e 4.2 5-Dichlorobenzaldehyde 96 6361-23-5 [sigmaaldrich.com]

e 5. 2,5-Dichlorobenzaldehyde | C7H4CI20 | CID 80702 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. watsonnoke.com [watsonnoke.com]

e 7. chemsynthesis.com [chemsynthesis.com]

e 8. 2,5-Dichlorobenzaldehyde synthesis - chemicalbook [chemicalbook.com]
e 9. 2,5-Dichlorobenzaldehyde | 6361-23-5 [chemicalbook.com]

e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [2,5-Dichlorobenzaldehyde CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.watsonnoke.com/25-dichlorobenzaldehyde-cas-6361-23-5/
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.watsonnoke.com/25-dichlorobenzaldehyde-cas-6361-23-5/
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.watsonnoke.com/25-dichlorobenzaldehyde-cas-6361-23-5/
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://www.fishersci.com/store/msds?partNumber=AAA10118&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10118&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346813?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/25960
https://cymitquimica.com/products/3B-D2814/25-dichlorobenzaldehyde/
https://cymitquimica.com/cas/6361-23-5/
https://www.sigmaaldrich.com/US/en/product/aldrich/523917
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dichlorobenzaldehyde
https://www.watsonnoke.com/25-dichlorobenzaldehyde-cas-6361-23-5/
https://www.chemsynthesis.com/base/chemical-structure-2504.html
https://www.chemicalbook.com/synthesis/2-5-dichlorobenzaldehyde.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1719804.htm
https://www.fishersci.com/store/msds?partNumber=AAA10118&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1332503&productDescription=35-DICHLOROBENZALDEHYDE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1346813#2-5-dichlorobenzaldehyde-cas-number-and-properties
https://www.benchchem.com/product/b1346813#2-5-dichlorobenzaldehyde-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1346813#2-5-dichlorobenzaldehyde-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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